Cas no 4815-28-5 (2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide)

• Product Name: 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide
• CAS No: 4815-28-5
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00111277
• CID: 329848
• PubChem ID: 290223
• Update Time: 2025-06-09

2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-AMINO-3-CARBOXAMIDO-4,5,6,7-TETRAHYDRO BENZO[B]THIOPHENE
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
• Benzo[b]thiophene-3-carboxamide,2-amino-4,5,6,7-tetrahydro-
• 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide(SALTDATA: FREE)
• Benzo[b]thiophene-3-carboxamide, 2-amino-4,5,6,7-tetrahydro-
• FFAKFORHXDNYEN-UHFFFAOYSA-N
• SMR000059907
• NSC153313
• Oprea1_259647
• Oprea1_680034
• MLS000877452
• MLS000057631
• IFLab1_000769
• 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide
• CS-D0059
• 4815-28-5
• 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carboxamide, AldrichCPR
• SR-01000403381
• CHEMBL567508
• SR-01000403381-1
• SY006711
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-carboxamid
• A827486
• J-507810
• 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxamide
• AM807376
• AKOS000104415
• 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid amide
• 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide #
• SR-01000403381-3
• MFCD00111277
• BB 0217612
• FT-0677148
• NSC-153313
• AB03445
• AE-848/01456023
• BS-4090
• SCHEMBL2688221
• F0239-0077
• HMS1414C21
• Z56757182
• DTXSID80964015
• BDBM50458415
• EN300-02284
• 2-amino-3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophene
• HMS2208E10
• 400801-44-7
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen e-3-carboxylic acid amide
• CCG-44089
• BBL004565
• ALBB-001594
• STK097175

• MDL： MFCD00111277
• Inchi： 1S/C9H12N2OS/c10-8(12)7-5-3-1-2-4-6(5)13-9(7)11/h1-4,11H2,(H2,10,12)
• InChI Key： FFAKFORHXDNYEN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.337
• Melting Point: 195-197℃
• Boiling Point: 332.5℃/760mmHg
• Flash Point: 154.9℃
• Refractive Index: 1.666
• PSA: 97.35000
• LogP: 2.58950

2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide

Introduction to 2-Amino-4,5,6,7-Tetrahydrobenzothiophene-3-Carboxamide (CAS No. 4815-28-5)

2-Amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide (CAS No. 4815-28-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydrobenzothiophene core and an amide functional group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide is C₁₀H₁₃NOS, and its molecular weight is approximately 199.28 g/mol. The compound's structure consists of a benzothiophene ring fused with a tetrahydrofuran ring, with an amino group and a carboxamide group attached to the benzothiophene ring. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers.

Recent studies have highlighted the potential of 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its neuroprotective properties, 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are crucial for cell proliferation and survival. A recent publication in Cancer Research reported that this compound can induce apoptosis in various cancer cell lines by activating the intrinsic apoptotic pathway.

The pharmacokinetic properties of 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical toxicity studies have indicated that 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide has a wide therapeutic window and low toxicity at therapeutic doses. These findings suggest that it can be safely administered to patients without significant adverse effects.

In conclusion, 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide (CAS No. 4815-28-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical use.